Cas no 62625-31-4 (M-Cresol Purple Sodium Salt)

• Product Name: M-Cresol Purple Sodium Salt
• CAS No: 62625-31-4
• MF: C₂₁H₁₇NaO₅S
• MW: 404.411455869675
• MDL: MFCD00010177
• CID: 90188
• PubChem ID: 87575672
• Update Time: 2024-12-09

M-Cresol Purple Sodium Salt Chemical and Physical Properties

Names and Identifiers

• m-Cresol purple Sodium salt
• Metacresol Purple Sodium Salt
• m-Cresol Purple
• M-CRESOL PURPLE WATER SOLUBLE
• m-CRESOL PURPLE,Ind
• m-CresolPurple,sodiumsalt,watersoluble,pure5GR
• Indicator
• M-Cresol Purple, sodiuM salt, pure, water soluble
• Sodium m-Cresol Purple
• Sodium Metacresol Purple
• M-CRESOLSULFONEPHTHALEIN SODIUM SALT
• M-CRESOLSULFONPHTHALEIN SODIUM SALT
• M-CRESOL PURPLE, SODIUM SALT
• M-CRESOL PURPLE, WATER SOLUBLE
• SODIUM M-CRESOLSULFONEPHTHALATE
• M-Cresol Purple Sodium Salt

• MDL： MFCD00010177
• Inchi： 1S/C21H18O5S.Na/c1-13-11-15(22)7-9-17(13)21(18-10-8-16(23)12-14(18)2)19-5-3-4-6-20(19)27(24,25)26;/h3-12,22H,1-2H3,(H,24,25,26);/q;+1/p-1/b21-18+;
• InChI Key： BYQJYOOKENJSNK-GOSREXKOSA-M
• SMILES： C(=C1/C=CC(=O)C=C/1C)(\C1C=CC(O)=CC=1C)/C1C=CC=CC=1S([O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 404.06900
• Monoisotopic Mass: 404.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Color/Form: Black powder.
• Melting Point: >250°C
• Boiling Point: 577.5°Cat760mmHg
• Flash Point: 577.5°Cat760mmHg
• Solubility: Solubility Soluble in water, ethanol
• Water Partition Coefficient: Soluble in water.
• PSA: 102.88000
• LogP: 4.57260
• pka: 1.51, 8.32(at 25℃)
• λmax: 436nm
• PH: 1.2(red)-2.8(yellow) 7.4(yellow)-9(purple)
• Solubility: Soluble in water.

M-Cresol Purple Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes